Cas no 1806880-43-2 (Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate)

Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure incorporates multiple fluorine substituents, enhancing its metabolic stability and lipophilicity, which can improve bioavailability. The presence of both difluoromethyl and trifluoromethyl groups contributes to its unique electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. The ester functionality at the 6-position allows for further derivatization, while the hydroxyl group at the 3-position offers a reactive site for modifications. This compound's structural features make it particularly useful in the development of novel therapeutics and crop protection agents.
Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate structure
1806880-43-2 structure
Product Name:Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate
CAS No:1806880-43-2
MF:C10H8F5NO3
MW:285.167440414429
CID:4804632
Update Time:2025-10-23

Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate
    • Inchi: 1S/C10H8F5NO3/c1-19-6(17)3-4-2-5(9(11)12)7(18)8(16-4)10(13,14)15/h2,9,18H,3H2,1H3
    • InChI Key: WIIINHXSIQRZKB-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C(F)(F)F)N=C(CC(=O)OC)C=1)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 323
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.4

Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029024177-250mg
Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate
1806880-43-2 95%
250mg
$1,029.00 2022-03-31
Alichem
A029024177-500mg
Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate
1806880-43-2 95%
500mg
$1,786.10 2022-03-31
Alichem
A029024177-1g
Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate
1806880-43-2 95%
1g
$2,981.85 2022-03-31

Additional information on Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate

Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate: A Comprehensive Overview

The compound Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806880-43-2) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with multiple fluorinated groups and a hydroxyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The difluoromethyl and trifluoromethyl substituents in this compound are particularly notable, as they contribute to its lipophilicity and electronic characteristics. These attributes make it a promising candidate for use in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In the context of agrochemicals, the compound's structure suggests potential applications as a herbicide or insecticide. The pyridine ring is a common feature in many pesticides, and the addition of fluorinated groups can further enhance the molecule's efficacy and selectivity. Researchers are actively exploring the bioactivity of this compound against various plant pathogens and pests, with preliminary results indicating significant promise.

From a synthetic perspective, the preparation of Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate involves advanced organic chemistry techniques, including multi-component reactions and fluorination processes. The synthesis pathway typically begins with the construction of the pyridine core, followed by the introduction of substituents at specific positions to achieve the desired functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

The compound's spectroscopic properties have also been extensively studied using techniques such as NMR, IR, and UV-Vis spectroscopy. These studies provide insights into its electronic structure and intermolecular interactions, which are critical for understanding its behavior in different chemical environments. For instance, the hydroxyl group's hydrogen bonding capability has been shown to influence the compound's solubility and stability under varying conditions.

In terms of applications beyond traditional chemistry, this compound has shown potential in materials science as a precursor for advanced polymers or electronic materials. Its fluorinated groups can impart desirable properties such as thermal stability and dielectric performance to polymer matrices. Researchers are investigating its use in next-generation materials for applications ranging from aerospace to electronics.

Moreover, computational chemistry tools have been employed to model the compound's behavior at the molecular level. Quantum mechanical calculations have provided valuable insights into its electronic structure, reactivity, and interaction with biological systems. These computational studies complement experimental work by offering a deeper understanding of the compound's properties and guiding future research directions.

In conclusion, Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806880-43-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.

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